Cas no 2138388-42-6 (2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine)

• Product Name: 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine
• CAS No: 2138388-42-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6350473
• PubChem ID: 165477999
• Update Time: 2025-05-26

2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine
• [2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl](propyl)amine
• 2138388-42-6
• EN300-1085057

• Inchi： 1S/C11H19N3/c1-2-6-12-7-9-14-8-5-11(13-14)10-3-4-10/h5,8,10,12H,2-4,6-7,9H2,1H3
• InChI Key： ORFAFMGYDMPSHW-UHFFFAOYSA-N
• SMILES： N1=C(C=CN1CCNCCC)C1CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine

Comprehensive Overview of 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine (CAS No. 2138388-42-6): Properties, Applications, and Innovations

2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine (CAS No. 2138388-42-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl-substituted pyrazole core with an ethyl(propyl)amine side chain, offering versatile reactivity and potential bioactivity. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in precision medicine.

In recent years, the demand for heterocyclic compounds like 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS No. 2138388-42-6 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science. The compound’s pyrazole-amine hybrid structure aligns with trends in fragment-based drug design, a strategy gaining traction for optimizing drug candidates with improved selectivity and reduced side effects.

From a synthetic perspective, 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine exemplifies the growing focus on sustainable synthesis. Laboratories are exploring catalyst-free reactions and green solvents to produce such intermediates, addressing environmental concerns without compromising yield. This aligns with the broader industry shift toward green chemistry, a topic frequently queried in academic and industrial forums. The compound’s cyclopropyl group also attracts interest due to its role in enhancing metabolic stability—a key consideration in prodrug development.

Beyond pharmaceuticals, CAS No. 2138388-42-6 has potential applications in agrochemical formulations. Its pyrazole moiety is known to interact with plant hormone pathways, making it a candidate for crop protection agents. With the global push for sustainable agriculture, researchers are investigating its efficacy against resistant pests while minimizing ecological impact. Searches for "pyrazole-based pesticides" and "amine-functionalized agrochemicals" have spiked, underscoring the compound’s cross-disciplinary appeal.

Analytical characterization of 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques are critical for ensuring batch consistency, a priority for contract manufacturing organizations (CMOs) catering to the fine chemicals market. The compound’s logP and pKa values are also widely studied, as they influence ADME properties—a recurring theme in pharmacokinetic optimization discussions.

In summary, 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethyl(propyl)amine (CAS No. 2138388-42-6) represents a convergence of structural innovation and multifunctional applications. Its relevance to drug discovery, green synthesis, and agrochemical development positions it as a compound of enduring scientific and commercial interest. As research continues, its role in addressing challenges like drug resistance and environmental sustainability will likely expand, further solidifying its place in modern chemistry.